Cas no 39512-74-8 (1,2,4-Oxadiazole-3-carboxamide)

1,2,4-Oxadiazole-3-carboxamide is a heterocyclic compound featuring a 1,2,4-oxadiazole core with a carboxamide functional group at the 3-position. This structure imparts notable chemical versatility, making it valuable in medicinal chemistry and agrochemical research. The oxadiazole ring contributes to metabolic stability and bioavailability, while the carboxamide group enhances binding affinity to biological targets. Its synthetic utility lies in its role as a key intermediate for developing pharmacologically active molecules, including enzyme inhibitors and receptor modulators. The compound’s stability under physiological conditions and compatibility with further functionalization underscore its importance in drug discovery and material science applications.
1,2,4-Oxadiazole-3-carboxamide structure
39512-74-8 structure
Product Name:1,2,4-Oxadiazole-3-carboxamide
CAS No:39512-74-8
MF:C3H3N3O2
MW:113.074819803238
CID:1508896
PubChem ID:22480816
Update Time:2025-06-07

1,2,4-Oxadiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole-3-carboxamide
    • 1,2,4-oxadiazol-3-carboxamide
    • AKOS006365604
    • AT38444
    • Z1203587255
    • CS-0224548
    • SCHEMBL892421
    • EN300-119913
    • 39512-74-8
    • Inchi: 1S/C3H3N3O2/c4-2(7)3-5-1-8-6-3/h1H,(H2,4,7)
    • InChI Key: LTWSKQYBNYYNRN-UHFFFAOYSA-N
    • SMILES: O1C=NC(C(N)=O)=N1

Computed Properties

  • Exact Mass: 113.02259
  • Monoisotopic Mass: 113.022526347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 82Ų

Experimental Properties

  • PSA: 82.01

1,2,4-Oxadiazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E590080-10mg
1,2,4-oxadiazole-3-carboxamide
39512-74-8
10mg
$ 50.00 2022-06-05
TRC
E590080-50mg
1,2,4-oxadiazole-3-carboxamide
39512-74-8
50mg
$ 135.00 2022-06-05
TRC
E590080-100mg
1,2,4-oxadiazole-3-carboxamide
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100mg
$ 230.00 2022-06-05
Enamine
EN300-119913-0.05g
1,2,4-oxadiazole-3-carboxamide
39512-74-8 95%
0.05g
$94.0 2023-05-03
Enamine
EN300-119913-0.1g
1,2,4-oxadiazole-3-carboxamide
39512-74-8 95%
0.1g
$140.0 2023-05-03
Enamine
EN300-119913-0.25g
1,2,4-oxadiazole-3-carboxamide
39512-74-8 95%
0.25g
$200.0 2023-05-03
Enamine
EN300-119913-0.5g
1,2,4-oxadiazole-3-carboxamide
39512-74-8 95%
0.5g
$374.0 2023-05-03
Enamine
EN300-119913-1.0g
1,2,4-oxadiazole-3-carboxamide
39512-74-8 95%
1g
$499.0 2023-05-03
Enamine
EN300-119913-2.5g
1,2,4-oxadiazole-3-carboxamide
39512-74-8 95%
2.5g
$978.0 2023-05-03
Enamine
EN300-119913-5.0g
1,2,4-oxadiazole-3-carboxamide
39512-74-8 95%
5g
$1448.0 2023-05-03
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